Cas no 946297-18-3 (2-(4-benzylpiperazin-1-yl)-N-(4-methoxyphenyl)pteridin-4-amine)

• Product Name: 2-(4-benzylpiperazin-1-yl)-N-(4-methoxyphenyl)pteridin-4-amine
• CAS No: 946297-18-3
• MF: C₂₄H₂₅N₇O
• MW: 427.501603841782
• CID: 5958998
• PubChem ID: 16820884
• Update Time: 2025-06-09

2-(4-benzylpiperazin-1-yl)-N-(4-methoxyphenyl)pteridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-benzylpiperazin-1-yl)-N-(4-methoxyphenyl)pteridin-4-amine
• CCG-326803
• 946297-18-3
• AKOS002329033
• AB00678319-02
• F2359-0234
• NCGC00298474-01
• AB00678319-01

• Inchi： 1S/C24H25N7O/c1-32-20-9-7-19(8-10-20)27-23-21-22(26-12-11-25-21)28-24(29-23)31-15-13-30(14-16-31)17-18-5-3-2-4-6-18/h2-12H,13-17H2,1H3,(H,26,27,28,29)
• InChI Key： NCENZYBDUMGPSR-UHFFFAOYSA-N
• SMILES： N1=C2C(N=CC=N2)=C(NC2=CC=C(OC)C=C2)N=C1N1CCN(CC2=CC=CC=C2)CC1

Computed Properties

• Exact Mass: 427.21205845g/mol
• Monoisotopic Mass: 427.21205845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 79.3Ų

Additional information on 2-(4-benzylpiperazin-1-yl)-N-(4-methoxyphenyl)pteridin-4-amine

Professional Introduction to 2-(4-benzylpiperazin-1-yl)-N-(4-methoxyphenyl)pteridin-4-amine (CAS No. 946297-18-3)

2-(4-benzylpiperazin-1-yl)-N-(4-methoxyphenyl)pteridin-4-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 946297-18-3, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure, featuring a pteridine core conjugated with a benzylpiperazine moiety and a methoxyphenyl group, suggests potential biological activities that warrant in-depth investigation.

The pteridine scaffold is a well-documented pharmacophore in medicinal chemistry, known for its involvement in various biological pathways and its utility in the design of therapeutic agents. The presence of the piperazine ring enhances the compound's solubility and bioavailability, which are critical factors in drug formulation. Additionally, the methoxyphenyl group introduces a hydrophobic region that can interact favorably with biological targets, thereby increasing the compound's binding affinity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of 2-(4-benzylpiperazin-1-yl)-N-(4-methoxyphenyl)pteridin-4-amine with biological receptors. These studies indicate that the compound may exhibit inhibitory effects on certain enzymes and receptors implicated in neurological disorders, such as serotonin receptors and dopamine reuptake transporters. This aligns with the growing interest in developing novel therapeutics for conditions like depression, anxiety, and Parkinson's disease.

The benzylpiperazine moiety is particularly noteworthy due to its structural similarity to several known psychoactive substances. However, it is important to note that the pharmacological profile of 2-(4-benzylpiperazin-1-yl)-N-(4-methoxyphenyl)pteridin-4-amine must be thoroughly characterized to ensure safety and efficacy. Preliminary studies suggest that this compound may have a favorable pharmacokinetic profile, with moderate oral bioavailability and rapid metabolic clearance.

In the realm of drug discovery, the synthesis of complex heterocyclic compounds like 2-(4-benzylpiperazin-1-yl)-N-(4-methoxyphenyl)pteridin-4-amine is often challenging but highly rewarding. The development of efficient synthetic routes is essential for large-scale production and further investigation. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have significantly improved the accessibility of such intricate molecules.

The potential therapeutic applications of 2-(4-benzylpiperazin-1-yl)-N-(4-methoxyphenyl)pteridin-4-amine extend beyond neurological disorders. Its unique structural features may also make it a valuable tool in the study of other diseases, such as cancer and inflammatory conditions. For instance, pteridine derivatives have been explored for their anti-inflammatory properties, while benzylpiperazine-based compounds have shown promise in oncology research.

Ongoing research efforts are focused on optimizing the pharmacological properties of this compound through structural modifications. By fine-tuning its molecular structure, scientists aim to enhance its binding affinity, selectivity, and overall therapeutic index. Techniques such as high-throughput screening (HTS) and structure-based drug design (SBDD) are being employed to identify derivatives with improved characteristics.

The role of 2-(4-benzylpiperazin-1-yl)-N-(4-methoxyphenyl)pteridin-4-amine in academic research is also noteworthy. It serves as a valuable scaffold for studying the relationship between molecular structure and biological activity. This knowledge can be leveraged to develop new paradigms in drug design and to inform future research directions within the pharmaceutical industry.

As our understanding of complex biological systems continues to evolve, compounds like 2-(4-benzylpiperazin-1-yl)-N-(4-methoxyphenyl)pteridin-4-amine will play an increasingly important role in therapeutic innovation. Their multifaceted structural features offer opportunities for addressing unmet medical needs across various therapeutic areas. The continued exploration of this compound promises to contribute significantly to advancements in human health.